Methanedithioic acid, butylamino-

• CAS RN: 18879-99-7
• Molecular Formula: C5H11NS2
• Molecular Weight: 149.3 g/mol
• IUPAC Name: butylcarbamodithioic acid
• InChI: InChI=1S/C5H11NS2/c1-2-3-4-6-5(7)8/h2-4H2,1H3,(H2,6,7,8)
• InChI Key: IEQPZXXXPVAXRJ-UHFFFAOYSA-N
• Isomeric SMILES: CCCCN=C(S)S
• SMILES: CCCCNC(=S)S
• synonyms: Butyldithiocarbamic acid

Description

Methanedithioic acid, butylamino- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as S-butylisothiourea and is a derivative of thiourea. Methanedithioic acid, butylamino- has been extensively studied for its unique properties, which make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of Methanedithioic acid, butylamino- is not well understood. However, it is believed that the compound acts as a reducing agent and forms complexes with metal ions. These complexes can then be analyzed using various analytical techniques.
Biochemical and Physiological Effects:
Methanedithioic acid, butylamino- has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that the compound may have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methanedithioic acid, butylamino- has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized. It is also stable and has a long shelf life. However, the compound has some limitations, such as its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research on Methanedithioic acid, butylamino-. One potential direction is the study of its potential applications in medicine. Another direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential biochemical and physiological effects.
Conclusion:
In conclusion, Methanedithioic acid, butylamino- is a chemical compound that has numerous applications in scientific research. It is a stable and relatively inexpensive compound that can be easily synthesized. While the compound has some limitations, its potential applications and future directions for research make it an important area of study in the scientific community.

Synthesis Methods

Methanedithioic acid, butylamino- can be synthesized using various methods. One of the most common methods is the reaction of butylamine with carbon disulfide. The resulting product is then treated with hydrochloric acid to obtain Methanedithioic acid, butylamino-. This synthesis method is relatively simple and cost-effective.

Scientific Research Applications

Methanedithioic acid, butylamino- has numerous applications in scientific research. One of the most significant applications is in the field of analytical chemistry. This compound is used as a reagent for the determination of various metal ions, such as copper, zinc, and iron. It is also used as a reducing agent for the reduction of nitro compounds.